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Bromofluoromethane Compliance & Research
Guide

This technical support center is designed to help researchers and scientists navigate the regulatory and

practical challenges of working with bromofluoromethane under the Montreal Protocol.

Regulatory Framework Overview

The Montreal Protocol is an international treaty designed to protect the ozone layer by phasing out the

production and consumption of ozone-depleting substances (ODS) [1]. Bromofluoromethane, which

contains ozone-depleting bromine, falls under its control.

Kigali Amendment (2016): This amendment extended the Protocol's scope to include the phase-down of

hydrofluorocarbons (HFCs), which are potent greenhouse gases often used as alternatives to ODS. While

bromofluoromethane is not an HFC, this amendment highlights the treaty's evolving nature and dual focus

on ozone and climate [1] [2].
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Frequently Asked Questions (FAQs)

FAQ 1: Can I use bromofluoromethane in my laboratory experiments? The use of

bromofluoromethane is generally prohibited. However, the Montreal Protocol does include

exemptions for "essential uses" where no technically or economically feasible alternative exists. For

laboratory and analytical applications, a specific essential use exemption must be in place. You must

consult your national authority (e.g., the EPA in the United States) to confirm the status of such

exemptions and the specific approved uses [1].

FAQ 2: What are the key properties that led to its phase-out? Bromofluoromethane contains

bromine, which is highly effective at catalytically destroying stratospheric ozone. Its Ozone Depletion

Potential (ODP) is a key metric for regulation. While its exact ODP varies, all brominated compounds

are controlled due to their high ozone-destroying efficiency [1] [3].

FAQ 3: What are the penalties for non-compliance? Penalties are determined by national

governments in line with their obligations under the Montreal Protocol. In the United States, non-

compliance can lead to significant fines and enforcement actions under the Clean Air Act. It is critical

to adhere to all national regulations regarding the purchase, use, and disposal of controlled substances

[3].

FAQ 4: Are there any viable alternatives for research? Identifying alternatives depends entirely on

the experimental purpose. For example, if bromofluoromethane is used as a methylating agent, other

methyl halides or reagents may serve as substitutes. If its properties are being studied, computational

chemistry or testing of alternative compounds with lower ODP may be viable paths. You should

consult scientific literature and chemical alternative assessments for your specific application.

Troubleshooting Common Scenarios

Scenario 1: A legacy research protocol specifies the use of bromofluoromethane.

Challenge: The protocol is outdated and non-compliant.
Solution: Initiate a review of the experimental methodology. The primary goal should be to

identify and validate a safer, compliant alternative chemical or a different technique that
achieves the same scientific objective.
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Scenario 2: A vendor unexpectedly offers to sell you bromofluoromethane.

Challenge: The legal supply of newly produced bromofluoromethane is virtually non-existent
in most countries.

Solution: Exercise extreme caution. This could indicate illegal trade. Verify the vendor's
credentials and the chemical's origin with your national regulatory body. Do not purchase it

without confirmed legal authorization.

Scenario 3: You discover an old, unlabeled cylinder of a controlled substance in your storage.

Challenge: Proper identification and disposal of a potential ODS.

Solution: Do not attempt to move or open the cylinder. Immediately contact your institution's
Environmental Health and Safety (EHS) department. They are trained to handle, identify, and

arrange for the environmentally sound destruction of such materials, in line with national
regulations [4].

Experimental Protocol: Sourcing and Compliance
Verification

This protocol outlines the mandatory steps for legally sourcing and using controlled substances under

essential use exemptions.
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Chemical Alternatives Comparison

For researchers whose work involves the properties or applications of halomethanes, the following table

compares regulated substances with potential lower-impact compounds. This is for informational purposes

only; each alternative requires rigorous evaluation for your specific application.

Chemical Name

Ozone
Depletion
Potential
(ODP)

Global
Warming
Potential
(GWP)

Key Regulatory
Status

Research
Considerations

Bromomethane (Methyl
Bromide) [3]

~0.6

(Significant)

~2 Fully phased out

under Montreal
Protocol; critical

use exemptions
only.

Legacy fumigant;

historical
importance.

Chlorofluorocarbons
(CFCs) [1]

0.6 - 1.0
(High)

4,680 -
10,720

(High)

Fully phased out
globally.

Used in early
refrigeration & as

propellants.

R32 (HFC) [5] 0 675

(Moderate)

Phasedown

under Kigali
Amendment; not

an ODS.

Modern refrigerant;

research focus on
energy efficiency &

lower-GWP
alternatives.

Hydrochlorofluorocarbons
(HCFCs) [1]

0.01 - 0.5
(Low to

Medium)

76 - 2,270
(Low to

High)

Phased out in
developed

countries;
phase-out

ongoing in
developing

countries.

Used as transitional
replacements for

CFCs.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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